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Compound of Interest

Compound Name: Boc-N-Ethylglycine

Cat. No.: B044928

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-N-Ethylglycine is a derivative of the amino acid glycine, characterized by the presence of
a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom, which also bears an ethyl
group. This modification enhances its lipophilicity compared to glycine. It is a white to off-white
solid compound utilized in organic synthesis, particularly as a building block in peptide
chemistry for the synthesis of more complex pharmaceutical compounds.[1] Understanding the
solubility of Boc-N-Ethylglycine in various organic solvents is crucial for its application in
synthetic chemistry, particularly for reaction setup, purification, and formulation.

Physicochemical Properties

Property Value Reference
CAS Number 149794-10-5 2]
Molecular Formula CoH17NOa4 [2]
Molecular Weight 203.24 g/mol [2]
Appearance White to off-white solid [2]

Melting Point 87-88 °C
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Solubility Data

The solubility of Boc-N-Ethylglycine has been determined in Dimethyl Sulfoxide (DMSO) and
is qualitatively described for other common organic solvents. The following table summarizes
the available solubility data. It is important to note that for DMSO, the use of fresh, non-
hygroscopic solvent and sonication is recommended to achieve the specified solubility.[2]

. Molar Solubility
Solvent Solubility (mg/mL) (mM) Notes
m

Requires sonication;

. . use of newly opened,
Dimethyl Sulfoxide

100 492.03 non-hygroscopic
(DMSO) ;
DMSO is
recommended.[2]
Methanol Soluble Not Quantified
Ethanol Soluble Not Quantified
Acetone Soluble Not Quantified
Ethyl Acetate Soluble Not Quantified

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
Method

This protocol outlines the determination of the thermodynamic (equilibrium) solubility of Boc-N-
Ethylglycine in an organic solvent of interest. The concentration of the dissolved compound is
guantified using High-Performance Liquid Chromatography (HPLC).

4.1. Materials and Equipment
» Boc-N-Ethylglycine (solid)

e Solvent of interest (e.g., DMSO, Methanol, Ethanol)
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« Scintillation vials or other suitable sealed containers

o Orbital shaker or vortex mixer

o Thermostatically controlled environment (e.g., incubator or water bath)

e Syringe filters (0.22 um)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Analytical balance

e Volumetric flasks and pipettes

4.2. Procedure

o Preparation of Saturated Solution:

o Add an excess amount of solid Boc-N-Ethylglycine to a vial containing a known volume
of the selected solvent. The presence of undissolved solid is essential to ensure
saturation.

o Seal the vial to prevent solvent evaporation.

o Place the vial in an orbital shaker set at a constant temperature (e.g., 25 °C) and agitate
for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the vial to stand undisturbed for at least one hour to let
the excess solid settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Filter the sample through a 0.22 pum syringe filter into a clean vial to remove any
undissolved microparticles.
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o Dilute the filtered, saturated solution with the mobile phase to a concentration within the
linear range of the HPLC calibration curve.

e HPLC Analysis:

o

Prepare a series of standard solutions of Boc-N-Ethylglycine of known concentrations in
the mobile phase.

[¢]

Inject the standard solutions into the HPLC system to generate a calibration curve (Peak
Area vs. Concentration).

[¢]

Inject the diluted sample of the saturated solution.

[e]

Determine the concentration of Boc-N-Ethylglycine in the diluted sample from the
calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o Express the solubility in mg/mL and mM.

Visualizations

Below is a diagram illustrating the experimental workflow for determining the solubility of Boc-
N-Ethylglycine.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

